Cas no 1344198-74-8 (N-[(2-Fluorophenyl)methyl]-3-methylpyridin-4-amine)
N-[(2-Fluorophenyl)methyl]-3-methylpyridin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- N-[(2-fluorophenyl)methyl]-3-methylpyridin-4-amine
- N-[(2-Fluorophenyl)methyl]-3-methylpyridin-4-amine
-
- MDL: MFCD19675122
- Inchi: 1S/C13H13FN2/c1-10-8-15-7-6-13(10)16-9-11-4-2-3-5-12(11)14/h2-8H,9H2,1H3,(H,15,16)
- InChI Key: BVRFDQPAGNXJRI-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1CNC1C=CN=CC=1C
Computed Properties
- Exact Mass: 216.10627659 g/mol
- Monoisotopic Mass: 216.10627659 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 24.9
- Molecular Weight: 216.25
N-[(2-Fluorophenyl)methyl]-3-methylpyridin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 181902-5g |
N-[(2-Fluorophenyl)methyl]-3-methylpyridin-4-amine, 95% |
1344198-74-8 | 95% | 5g |
$1238.00 | 2023-09-07 |
N-[(2-Fluorophenyl)methyl]-3-methylpyridin-4-amine Related Literature
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on N-[(2-Fluorophenyl)methyl]-3-methylpyridin-4-amine
N-[(2-Fluorophenyl)methyl]-3-methylpyridin-4-amine: A Comprehensive Overview
N-[(2-Fluorophenyl)methyl]-3-methylpyridin-4-amine (CAS No. 1344198-74-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural and chemical properties, has been extensively studied for its potential applications in drug development and therapeutic interventions.
The molecular structure of N-[(2-Fluorophenyl)methyl]-3-methylpyridin-4-amine consists of a pyridine core substituted with a fluorophenylmethyl group and a methyl group at the 3-position. This configuration imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules. The presence of the fluorine atom in the aromatic ring enhances the compound's metabolic stability and binding affinity to biological targets.
Recent research has highlighted the therapeutic potential of N-[(2-Fluorophenyl)methyl]-3-methylpyridin-4-amine in various disease models. Studies have demonstrated its efficacy in modulating inflammatory pathways, making it a promising candidate for treating chronic inflammatory disorders. The compound's ability to interact with specific enzymes and receptors has been further explored, revealing its potential as an anti-inflammatory agent.
In addition to its anti-inflammatory properties, N-[(2-Fluorophenyl)methyl]-3-methylpyridin-4-amine has shown promise in oncology research. Preclinical studies have indicated that it can inhibit the growth of certain cancer cell lines by targeting key signaling pathways involved in tumor progression. The compound's fluorine substituent plays a crucial role in enhancing its bioavailability and pharmacokinetic profile, which is essential for effective drug delivery.
The synthesis of N-[(2-Fluorophenyl)methyl]-3-methylpyridin-4-amine involves multi-step organic reactions, including condensation, alkylation, and functional group transformations. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. The use of fluorinated intermediates has been particularly advantageous in achieving high selectivity and minimizing side reactions.
The pharmacological activity of N-[(2-Fluorophenyl)methyl]-3-methylpyridin-4-amine has been evaluated through in vitro and in vivo studies. These investigations have provided valuable insights into its mechanism of action, including interactions with cytochrome P450 enzymes and other metabolic pathways. The compound's favorable pharmacokinetic properties have made it an attractive candidate for further clinical development.
Future research directions include exploring the potential of derivatives of N-[(2-Fluorophenyl)methyl]-3-methylpyridin-4-amine to enhance therapeutic efficacy and reduce adverse effects. Structural modifications aimed at improving binding affinity and selectivity are being pursued to develop more potent and safer pharmaceutical agents. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
The development of novel drugs often relies on the identification of key molecular targets and the design of compounds that can modulate their activity. N-[(2-Fluorophenyl)methyl]-3-methylpyridin-4-amine exemplifies how structural diversity can lead to innovative therapeutic solutions. Its unique combination of chemical features makes it a versatile tool for drug discovery, offering opportunities to address unmet medical needs across multiple therapeutic areas.
In conclusion, N-[(2-Fluorophenyl)methyl]-3-methylpyridin-4-amine (CAS No. 1344198-74-8) represents a significant advancement in pharmaceutical chemistry. Its multifaceted applications in inflammation, cancer, and other diseases underscore its importance as a research chemical. As scientific understanding continues to evolve, this compound is poised to play a crucial role in the development of next-generation therapeutics.
1344198-74-8 (N-[(2-Fluorophenyl)methyl]-3-methylpyridin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)